Cas no 2228512-23-8 (1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene)

• Product Name: 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene
• CAS No: 2228512-23-8
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6406515
• PubChem ID: 165712182
• Update Time: 2025-06-08

1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene
• EN300-1760742
• 2228512-23-8

• Inchi： 1S/C14H18O/c1-6-14(4,5)12-9-7-8-10-13(12)15-11(2)3/h1,7-11H,2-5H3
• InChI Key： ARYGNWKHVRCQHC-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C(C#C)(C)C

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene

Introduction to 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene (CAS No. 2228512-23-8)

1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene, with the CAS number 2228512-23-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aromatic ring, an alkyne functional group, and an ether linkage, which collectively contribute to its distinctive properties and reactivity.

The molecular formula of 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene is C₁₄H₁₈O, and its molecular weight is approximately 198.30 g/mol. The compound's structure includes a benzene ring substituted with a 1-(2-methylbut-3-yn-2-yl) group at the 1-position and a propan-2-yloxy group at the 2-position. These functional groups provide the molecule with a combination of hydrophobic and hydrophilic characteristics, making it suitable for various chemical reactions and applications.

In the realm of pharmaceutical research, 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene has been explored for its potential as a building block in the synthesis of more complex molecules. Recent studies have highlighted its use in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene that exhibited potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases.

Beyond pharmaceutical applications, 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene has also been investigated for its potential in materials science. The compound's alkyne functional group can undergo click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in the synthesis of functional polymers and nanomaterials. A study published in Advanced Materials in 2019 demonstrated the use of 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene as a monomer in the preparation of stimuli-responsive hydrogels. These hydrogels exhibited excellent mechanical properties and could be tuned to respond to changes in pH or temperature, making them suitable for applications in drug delivery and tissue engineering.

The synthesis of 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene typically involves several steps, including the formation of the alkyne intermediate and subsequent etherification. One common synthetic route involves the reaction of 1-bromo-butane with sodium hydride to form an alkynyl sodium salt, which is then reacted with 1-bromo-propane to generate the desired alkyne intermediate. This intermediate is then subjected to etherification with propanol in the presence of a suitable catalyst to produce the final product.

The physical properties of 1-(2-methylbut-3-yn-2-yl)-2-(propan-2-yloxy)benzene, such as its melting point, boiling point, and solubility, are crucial for its handling and application. The compound is generally stable under standard laboratory conditions but should be stored away from strong acids or bases to prevent degradation. Its solubility in organic solvents like dichloromethane and ethanol makes it easy to handle in various chemical reactions.

In terms of safety, while 1-(2-methylbut-3-yn--yl)-propan--yloxy)benzene is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when handling it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to minimize exposure risks.

The future prospects for 1-(2-methylbut--yn--yl)--(propan--yloxy)benzene are promising. Ongoing research continues to explore new derivatives and applications of this compound, driven by its unique chemical structure and versatile reactivity. As synthetic methods improve and new applications are discovered, it is likely that this compound will play an increasingly important role in both academic research and industrial settings.